Barium(2+);iodide;dihydrate
Overview
Description
Preparation Methods
Synthetic Routes and Reaction Conditions
Barium iodide dihydrate can be synthesized by reacting aqueous potassium iodide with barium nitrate in the presence of water, resulting in the formation of barium iodide dihydrate and potassium nitrate as by-products . Another method involves the reaction of ammonium carbonate and barium hydroxide in the presence of a hydrogen periodate reagent .
Industrial Production Methods
Industrial production of barium iodide dihydrate typically involves the neutralization of barium carbonate with hydroiodic acid in water, leading to the crystallization of the hydrate form . When heated, the hydrated form converts to anhydrous barium iodide .
Chemical Reactions Analysis
Types of Reactions
Barium iodide dihydrate undergoes various chemical reactions, including:
Double Displacement Reactions: For example, reacting with potassium bromide to form potassium iodide and barium bromide.
Reduction Reactions: Barium iodide can be reduced with lithium biphenyl to produce a highly active form of barium metal.
Common Reagents and Conditions
Common reagents used in reactions with barium iodide dihydrate include potassium bromide, lithium biphenyl, and other alkyl potassium compounds . These reactions typically occur under standard laboratory conditions.
Major Products Formed
The major products formed from reactions involving barium iodide dihydrate include potassium iodide, barium bromide, and highly active barium metal .
Scientific Research Applications
Barium iodide dihydrate has several scientific research applications:
Chemistry: It is used in the preparation of iodide compounds and barium dioxide.
Material Science: It serves as a precursor for the preparation of barium iodo alkoxide/acetato complexes.
High-Pressure Studies: Research has explored the high-pressure structures and superconductivity of barium iodide, providing insights into its behavior under extreme conditions.
Mechanism of Action
The mechanism of action of barium iodide dihydrate involves its dissociation into barium and iodide ions in solution. These ions can participate in various chemical reactions, such as double displacement and reduction reactions . The molecular targets and pathways involved depend on the specific reaction conditions and reagents used.
Comparison with Similar Compounds
Barium iodide dihydrate can be compared with other similar compounds, such as:
- Barium Fluoride (BaF₂)
- Barium Chloride (BaCl₂)
- Barium Bromide (BaBr₂)
These compounds share similar structural properties, with each barium center bound to multiple halide ligands . barium iodide dihydrate is unique in its solubility in water, ethanol, and acetone, and its ability to form highly active barium metal through reduction reactions .
Biological Activity
Barium(2+);iodide;dihydrate, with the chemical formula BaI₂·2H₂O, is an inorganic compound that has garnered attention due to its potential biological activities and applications. This article explores its synthesis, properties, biological interactions, and relevant research findings.
1. Synthesis and Properties
Barium iodide dihydrate can be synthesized through several methods, including the reaction of barium hydroxide with hydroiodic acid or by neutralizing barium carbonate with hydroiodic acid in an aqueous solution. The product crystallizes as a white crystalline solid that is highly soluble in water, ethanol, and acetone .
| Property | Value |
|---|---|
| Chemical Formula | BaI₂·2H₂O |
| Molecular Weight | 427.17 g/mol |
| Appearance | White crystalline solid |
| Solubility | Freely soluble in water, ethanol, acetone |
The biological activity of barium iodide dihydrate primarily stems from its dissociation into barium ions (Ba²⁺) and iodide ions (I⁻) in solution. These ions can interact with various biological molecules and pathways:
- Calcium Channel Blockade : Barium ions can inhibit calcium channels, which may affect muscle contraction and neurotransmitter release.
- Toxicological Effects : While barium compounds have potential therapeutic applications, they are also associated with toxicity. Acute exposure can lead to gastrointestinal irritation, muscle paralysis, hypokalemia, and cardiovascular issues .
3. Biological Applications
Research on barium iodide dihydrate indicates its utility in various fields:
- Medical Imaging : Investigations are ongoing into the use of barium-containing compounds for radiographic imaging due to their high atomic number, which enhances contrast in X-ray imaging.
- Biological Research : Barium iodide dihydrate serves as a precursor for synthesizing other barium-containing compounds that may exhibit biological activity .
Case Study 1: Toxicity Assessment
A study examining the acute effects of barium compounds highlighted that ingestion can result in severe gastrointestinal irritation followed by muscle twitching and paralysis. The study emphasized the importance of monitoring potassium levels due to the risk of hypokalemia following exposure .
Case Study 2: Calcium Channel Interaction
Research has shown that barium ions can act as antagonists to calcium channels. This interaction is crucial for understanding how barium compounds might influence muscle function and neurotransmitter release in biological systems .
5. Comparative Analysis
Barium iodide dihydrate is often compared with other barium salts to assess its unique properties:
| Compound | Solubility | Biological Activity |
|---|---|---|
| Barium Chloride | Soluble | Used in various industrial applications |
| Barium Sulfate | Insoluble | Used as a radiocontrast agent |
| Barium Bromide | Moderately soluble | Less studied for biological activity |
| Barium Iodide Dihydrate | Highly soluble | Potential applications in medical imaging |
6. Conclusion
This compound exhibits significant biological activity through its dissociation into barium and iodide ions, influencing various physiological processes. While it holds promise for applications in medical imaging and research, caution is warranted due to its toxicological profile. Ongoing research will further elucidate its potential benefits and risks within biological systems.
Properties
Molecular Formula |
BaH4IO2+ |
|---|---|
Molecular Weight |
300.26 g/mol |
IUPAC Name |
barium(2+);iodide;dihydrate |
InChI |
InChI=1S/Ba.HI.2H2O/h;1H;2*1H2/q+2;;;/p-1 |
InChI Key |
XPSHDBAJEVVLJZ-UHFFFAOYSA-M |
Canonical SMILES |
O.O.[I-].[Ba+2] |
Origin of Product |
United States |
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